dimethyl 4-(3-methoxy-2-propoxyphenyl)-1,4-dihydro-3,5-pyridinedicarboxylate
Overview
Description
Dimethyl 4-(3-methoxy-2-propoxyphenyl)-1,4-dihydro-3,5-pyridinedicarboxylate, also known as MPDPH, is a chemical compound that has been widely used in scientific research for its unique properties. It is a potent inhibitor of the enzyme monoamine oxidase A (MAO-A), which plays a crucial role in the metabolism of neurotransmitters such as serotonin, norepinephrine, and dopamine. In
Mechanism of Action
The mechanism of action of dimethyl 4-(3-methoxy-2-propoxyphenyl)-1,4-dihydro-3,5-pyridinedicarboxylate involves the inhibition of MAO-A, which is responsible for the breakdown of neurotransmitters such as serotonin, norepinephrine, and dopamine. By inhibiting this enzyme, dimethyl 4-(3-methoxy-2-propoxyphenyl)-1,4-dihydro-3,5-pyridinedicarboxylate increases the levels of these neurotransmitters in the brain, leading to improved mood and decreased symptoms of depression and anxiety. Additionally, MAO-A inhibition has been shown to have anti-inflammatory and neuroprotective effects, which may contribute to the therapeutic effects of dimethyl 4-(3-methoxy-2-propoxyphenyl)-1,4-dihydro-3,5-pyridinedicarboxylate.
Biochemical and Physiological Effects:
dimethyl 4-(3-methoxy-2-propoxyphenyl)-1,4-dihydro-3,5-pyridinedicarboxylate has been shown to have a number of biochemical and physiological effects, including increased levels of neurotransmitters in the brain, decreased inflammation, and neuroprotection. Additionally, MAO-A inhibition has been shown to have cardioprotective effects, as well as anti-cancer effects. However, further research is needed to fully understand the biochemical and physiological effects of dimethyl 4-(3-methoxy-2-propoxyphenyl)-1,4-dihydro-3,5-pyridinedicarboxylate.
Advantages and Limitations for Lab Experiments
One of the major advantages of using dimethyl 4-(3-methoxy-2-propoxyphenyl)-1,4-dihydro-3,5-pyridinedicarboxylate in lab experiments is its potency as an MAO-A inhibitor. This allows for the study of the effects of MAO-A inhibition at relatively low concentrations of the compound. Additionally, dimethyl 4-(3-methoxy-2-propoxyphenyl)-1,4-dihydro-3,5-pyridinedicarboxylate has been shown to have good stability and solubility, making it easy to work with in the lab. However, one limitation of using dimethyl 4-(3-methoxy-2-propoxyphenyl)-1,4-dihydro-3,5-pyridinedicarboxylate is its potential for off-target effects, as it may inhibit other enzymes in addition to MAO-A. It is important to carefully control for these effects in lab experiments.
Future Directions
There are a number of future directions for research on dimethyl 4-(3-methoxy-2-propoxyphenyl)-1,4-dihydro-3,5-pyridinedicarboxylate. One area of interest is the development of more selective MAO-A inhibitors, which may have fewer off-target effects than dimethyl 4-(3-methoxy-2-propoxyphenyl)-1,4-dihydro-3,5-pyridinedicarboxylate. Additionally, further research is needed to fully understand the biochemical and physiological effects of MAO-A inhibition, as well as the potential therapeutic applications of dimethyl 4-(3-methoxy-2-propoxyphenyl)-1,4-dihydro-3,5-pyridinedicarboxylate in the treatment of psychiatric and neurological disorders. Finally, the development of new synthetic methods for dimethyl 4-(3-methoxy-2-propoxyphenyl)-1,4-dihydro-3,5-pyridinedicarboxylate may lead to more efficient and cost-effective production of the compound.
Scientific Research Applications
Dimethyl 4-(3-methoxy-2-propoxyphenyl)-1,4-dihydro-3,5-pyridinedicarboxylate has been used extensively in scientific research as a tool to study the role of MAO-A in various physiological and pathological processes. It has been shown to be effective in treating depression, anxiety, and other psychiatric disorders by increasing the levels of neurotransmitters in the brain. dimethyl 4-(3-methoxy-2-propoxyphenyl)-1,4-dihydro-3,5-pyridinedicarboxylate has also been used to study the effects of MAO-A inhibition on the cardiovascular system, as well as the role of MAO-A in the development of cancer.
properties
IUPAC Name |
dimethyl 4-(3-methoxy-2-propoxyphenyl)-1,4-dihydropyridine-3,5-dicarboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23NO6/c1-5-9-26-17-12(7-6-8-15(17)23-2)16-13(18(21)24-3)10-20-11-14(16)19(22)25-4/h6-8,10-11,16,20H,5,9H2,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VVJCYXFQEDZPPY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=C(C=CC=C1OC)C2C(=CNC=C2C(=O)OC)C(=O)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23NO6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.